Cas no 1026136-67-3 (6-Chloro(pyridin-4-yl)pyridine-2-carboxamide)

• Product Name: 6-Chloro(pyridin-4-yl)pyridine-2-carboxamide
• CAS No: 1026136-67-3
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• MDL: MFCD16726181
• CID: 4784284
• Update Time: 2025-06-30

6-Chloro(pyridin-4-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro(pyridin-4-yl)pyridine-2-carboxamide
• 6-chloro-N-(pyridin-4-yl)pyridine-2-carboxamide
• 6-Chloro-N-(pyridin-4-yl)picolinamide
• 6-Chloro-(pyridin-4-yl)pyridine-2-carboxamide
• 6-chloro-N-pyridin-4-ylpyridine-2-carboxamide

• MDL： MFCD16726181
• Inchi： 1S/C11H8ClN3O/c12-10-3-1-2-9(15-10)11(16)14-8-4-6-13-7-5-8/h1-7H,(H,13,14,16)
• InChI Key： CCZOOWVBFKEKSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NC2C=CN=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.9
• Topological Polar Surface Area: 54.9

Additional information on 6-Chloro(pyridin-4-yl)pyridine-2-carboxamide

Introduction to 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide): Chemical Properties, Applications, and Recent Research Insights

6-Chloro((pyridin-4-yl)pyridine-2-carboxamide, with the CAS number 1026136-67-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The compound's molecular framework, featuring a chlorinated pyridine ring connected to another pyridine ring via an amide linkage, imparts distinct reactivity and binding properties that make it a valuable candidate for various scientific investigations.

The structure of 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide is characterized by its dual pyridine moieties, which are pivotal in determining its interactions with biological targets. The presence of a chlorine atom at the 6-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for the development of novel bioactive molecules. Additionally, the amide group at the 2-position introduces polarity and hydrogen bonding capabilities, further influencing its solubility and binding affinity.

In recent years, compounds like 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide have been extensively studied for their potential in modulating various biological pathways. One of the most promising areas of research is their role in anticancer therapy. The pyridine-based scaffold is commonly found in many kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific kinases, thereby inhibiting tumor growth and proliferation.

Moreover, the chemical properties of 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) make it a versatile intermediate in synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling chemists to design libraries of compounds with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular docking studies have shown that the interaction between 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) and target proteins can be finely tuned by modifying specific regions of its structure. These insights have guided the design of more potent and selective inhibitors, emphasizing the importance of understanding structural motifs in drug design.

The synthesis of 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The chlorination step at the 6-position is crucial and can be achieved using various chlorinating agents under controlled conditions. Subsequent coupling reactions introduce the amide linkage, often employing coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-Hydroxybenzotriazole). The final product is then purified using standard techniques like column chromatography or recrystallization to obtain high-purity material suitable for further applications.

In the context of material science, 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) has shown potential as a precursor for developing novel materials with unique electronic properties. The conjugated system formed by the pyridine rings can contribute to charge transport capabilities, making it relevant for applications in organic electronics and photovoltaics. Ongoing research aims to explore its utility in creating advanced materials that could revolutionize renewable energy technologies.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to address these aspects, providing insights into its bioavailability and potential side effects. These findings are crucial for translating laboratory discoveries into clinical applications.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) and its derivatives. By leveraging interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing, researchers are uncovering new possibilities for this versatile compound. Such collaborations are vital in driving innovation and ensuring that promising candidates like this one reach patients who need them.

Looking ahead, the future prospects for compounds such as 6-Chloro((pyridin-4-yl)pyridine-2-carboxamide) appear bright. Continued research will likely uncover additional applications in areas such as antimicrobial therapy, neurodegenerative diseases, and inflammation modulation. The ability to modify its structure to enhance potency and selectivity will remain a key focus, ensuring that it remains at the forefront of pharmaceutical innovation.